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Compound of Interest

Compound Name: 2-Cyclopropyl-4-fluoroaniline

CAS No.: 1250966-57-4

Cat. No.: B1453903

Get Quote

Application Note: 2-Cyclopropyl-4-fluoroaniline
in API Synthesis
Executive Summary
2-Cyclopropyl-4-fluoroaniline represents a "privileged structure" in modern medicinal

chemistry, particularly for oncology and pain management pipelines. The orthogonal

combination of the cyclopropyl group (providing metabolic stability and filling hydrophobic

pockets) and the fluorine atom (modulating pKa and blocking metabolic oxidation) makes this

intermediate critical for optimizing the pharmacokinetic (PK) profiles of small molecule

inhibitors.

This guide details the robust synthesis of this intermediate via Suzuki-Miyaura cross-coupling

and its downstream application in synthesizing Axl/Mer kinase inhibitors and Nav1.8

antagonists.
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Property Specification

Chemical Name 2-Cyclopropyl-4-fluoroaniline

CAS Number 1250966-57-4

Molecular Formula C₉H₁₀FN

Molecular Weight 151.18 g/mol

Appearance
Colorless to light yellow oil (oxidizes to brown

upon air exposure)

Solubility
Soluble in DMSO, MeOH, DCM; Low water

solubility

Key Structural Features

Ortho-Cyclopropyl: Restricts conformational

rotation (atropisomerism control), enhances

lipophilicity.Para-Fluoro: Blocks CYP450

metabolism at the reactive para-position,

modulates aniline nucleophilicity.[1]

Structural Significance in Drug Design
The ortho-cyclopropyl moiety is sterically demanding but chemically stable. In kinase inhibitors

(e.g., Axl inhibitors), it forces the aniline nitrogen into a specific dihedral angle, optimizing

hydrogen bonding with the kinase hinge region while the cyclopropyl ring fills the hydrophobic

"gatekeeper" or solvent-front pockets.

Synthesis Protocol: The Protected Suzuki Route
Direct coupling of cyclopropylboronic acid to free halo-anilines is often plagued by catalyst

poisoning (via the free amine) and protodeboronation. The industry-standard protocol utilizes a

Boc-protected or Nitro-precursor strategy to ensure high yields.

Primary Route: Suzuki-Miyaura Coupling of N-Boc-2-bromo-4-fluoroaniline.

Workflow Diagram (Graphviz)
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Caption: Optimized 3-step synthesis preventing catalyst poisoning via amine protection.

Detailed Experimental Protocol
Scale: 10 mmol basis (adaptable to kg scale).

Step 1: Protection (If starting from free amine)
Dissolve 2-bromo-4-fluoroaniline (1.90 g, 10 mmol) in anhydrous THF (20 mL).

Add Di-tert-butyl dicarbonate (Boc₂O, 2.4 g, 11 mmol) and DMAP (catalytic, 5 mol%).

Reflux for 2 hours until TLC confirms consumption of starting material.

Concentrate and pass through a short silica plug. Yield: >95%.

Step 2: Suzuki-Miyaura Coupling (Critical Step)
Rationale: Cyclopropylboronic acids are unstable (protodeboronation). Using MIDA boronates

or adding water/tricyclohexylphosphine ligands stabilizes the transmetallation step.

Reagents:

Substrate:N-Boc-2-bromo-4-fluoroaniline (2.9 g, 10 mmol).

Boron Source:Cyclopropyl MIDA boronate (2.36 g, 12 mmol) OR Cyclopropylboronic acid

(excess required if not MIDA).

Base: K₃PO₄ (6.36 g, 30 mmol).

Catalyst: Pd(OAc)₂ (5 mol%) + Tricyclohexylphosphine (PCy₃, 10 mol%) OR Pd(dppf)Cl₂.

[2]
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Solvent: Toluene : Water (4:1 ratio, degassed).

Procedure:

Charge all solids into a reaction vessel under Argon.

Add degassed solvents.

Heat to 100°C with vigorous stirring for 12–16 hours.

Monitor: Check for disappearance of bromide. If stalled, add 0.2 eq more boronate.

Workup:

Cool to RT, dilute with EtOAc, wash with brine.

Dry over Na₂SO₄ and concentrate.[3][4][5]

Purify via flash chromatography (Hexane/EtOAc). Yield: ~80-85%.

Step 3: Deprotection
Dissolve the coupled intermediate in 4M HCl in Dioxane (10 mL).

Stir at RT for 2 hours (CO₂ evolution observed).

Neutralize with sat. NaHCO₃, extract with DCM.

Final Product: 2-Cyclopropyl-4-fluoroaniline obtained as a pale oil.

Downstream Application: Axl/Mer Kinase Inhibitor
Synthesis
This intermediate is specifically used to synthesize "Type II" kinase inhibitors where the aniline

forms the "tail" extending into the solvent-exposed region.

Target Molecule Class: 1,1-Dicarboxamide derivatives (e.g., Axl inhibitors described in

WO2019148044).
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Reaction Logic: Urea/Amide Formation
The steric bulk of the ortho-cyclopropyl group reduces the nucleophilicity of the aniline amine.

Standard coupling reagents (EDC/HOBt) may be too slow. Activation via Isocyanates or 4-

Nitrophenyl chloroformates is recommended.

Protocol: Urea Linkage Formation
Activation: React the scaffold core (e.g., a quinoline-carboxylic acid derivative) with

Diphenylphosphoryl azide (DPPA) and TEA in toluene at 90°C to generate the isocyanate in

situ (Curtius Rearrangement).

Coupling:

Cool the isocyanate solution to 0°C.

Add 2-Cyclopropyl-4-fluoroaniline (1.1 eq) dissolved in DCM.

Add base (DIPEA, 2.0 eq).

Reaction: Stir at RT for 4–12 hours. The urea product will often precipitate or can be isolated

via aqueous workup.

Critical Process Parameters (CPPs) &
Troubleshooting
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Parameter Risk Mitigation Strategy

Protodeboronation

Cyclopropylboronic acid

degrades to cyclopropane gas

+ boric acid before coupling.

Use MIDA boronates (slow

release) or maintain high water

content (4:1 Toluene/Water) to

solubilize the inorganic base

and accelerate

transmetallation.

Catalyst Poisoning
Free amine binds Pd, killing

the catalytic cycle.

Mandatory Protection (Boc or

Acetyl) or use of the Nitro-

precursor followed by

reduction.

Oxidation
Aniline oxidizes to colored

impurities (quinones).

Store under Argon at 4°C. Use

antioxidant (e.g., BHT) in

storage solvents if permissible.
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Chemical Properties: PubChem CID 58097746 (Related isomer) / CAS 1250966-57-4.

Disclaimer: This protocol is for research and development purposes. All synthesis steps should

be conducted in a fume hood with appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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